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Compound of Interest

Compound Name: PF-04628935

Cat. No.: B15572597

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the ghrelin receptor inverse agonist PF-
04628935, alongside other clinical-stage ghrelin receptor modulators. The information is

intended to support research and development efforts in areas such as muscle wasting,

cachexia, and metabolic disorders.

Introduction to Ghrelin Receptor Modulation
The ghrelin receptor (GHSR1a) is a G protein-coupled receptor with high constitutive activity.[1]

Its endogenous ligand, ghrelin, is a potent orexigenic peptide, stimulating appetite and food

intake.[1] Consequently, modulating the ghrelin receptor presents a therapeutic strategy for

various conditions. Inverse agonists, such as PF-04628935, aim to reduce the receptor's basal

activity, offering a potential treatment for conditions like muscle loss and anxiety.[2][3] In

contrast, agonists like anamorelin are being investigated to stimulate appetite and increase

muscle mass in conditions such as cancer cachexia.
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PF-04628935 is a potent, orally bioavailable ghrelin receptor inverse agonist with an IC50 of

4.6 nM.[2][4] It has demonstrated the ability to penetrate the brain, suggesting its potential for

treating centrally-mediated disorders.[2] While specific clinical trial data for PF-04628935 is not

publicly available, its preclinical profile indicates its utility as a research tool and a potential

therapeutic candidate.

Comparative Clinical Trial Data
To provide a clinical context for PF-04628935, this guide compares it with two other ghrelin

receptor modulators that have progressed to clinical trials: the inverse agonist PF-05190457

and the agonist anamorelin.
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Compound
Mechanism of

Action

Indication(s)

Studied

Key Clinical

Findings
Adverse Events

PF-04628935
Ghrelin Receptor

Inverse Agonist

Preclinical;

potential for

muscle loss,

stress, anxiety[2]

[3]

No clinical trial

data available.
Not applicable.

PF-05190457
Ghrelin Receptor

Inverse Agonist

Alcohol Use

Disorder[5][6]

Phase 1b: Well-

tolerated when

co-administered

with alcohol. The

100 mg b.i.d.

dose reduced

alcohol craving

during a cue-

reactivity

procedure.[5][6]

Mild to moderate;

did not

necessitate

discontinuation.

[5][6]

Anamorelin
Ghrelin Receptor

Agonist

Cancer Anorexia-

Cachexia (in

Non-Small Cell

Lung Cancer)

Phase 3

(ROMANA 1 &

2): Significantly

increased lean

body mass

compared to

placebo.[7][8] No

significant

improvement in

handgrip

strength.[7][8]

The most

common grade

3-4 adverse

event was

hyperglycemia.

[7]

Experimental Protocols
Detailed methodologies are crucial for the interpretation and replication of scientific findings.

Below are summaries of the experimental protocols for the key clinical trials cited.

PF-05190457 Phase 1b Human Laboratory Study
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Study Design: A within-subject, dose-escalating, single-blind, placebo-controlled study.[5]

Participants: Twelve heavy drinkers.[5]

Intervention: Oral PF-05190457 (placebo/0 mg b.i.d., 50 mg b.i.d., and 100 mg b.i.d.) co-

administered with alcohol.[5]

Assessments: The study evaluated safety, tolerability, pharmacokinetics,

pharmacodynamics, and behavioral effects. This included an alcohol administration session,

subjective assessments, and an alcohol cue-reactivity procedure to measure craving.[5]

Anamorelin Phase 3 Trials (ROMANA 1 and ROMANA 2)
Study Design: Two randomized, double-blind, placebo-controlled phase 3 trials.[7][8]

Participants: Patients with inoperable stage III or IV non-small-cell lung cancer and cachexia.

[7]

Intervention: Anamorelin 100 mg orally once daily or placebo.[7]

Co-primary Efficacy Endpoints:[7]

Median change in lean body mass over 12 weeks.

Median change in handgrip strength over 12 weeks.

Randomization: Patients were randomly assigned in a 2:1 ratio to receive either anamorelin

or a placebo. The randomization was computer-generated and stratified by geographical

region, cancer treatment status, and the extent of weight loss in the preceding six months.[7]

Signaling Pathways and Experimental Workflows
Ghrelin Receptor Signaling Pathway
The ghrelin receptor (GHSR1a) is a G protein-coupled receptor that, upon activation by ghrelin,

primarily signals through the Gαq/11 pathway.[9][10] This leads to the activation of

phospholipase C (PLC), which in turn mobilizes intracellular calcium and activates protein

kinase C (PKC).[4] The receptor can also couple to other G proteins, such as Gαi/o and
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Gα12/13, and can signal through β-arrestin pathways.[4][10] Inverse agonists like PF-
04628935 are designed to reduce the constitutive, ligand-independent activity of the receptor.

Cell Membrane Intracellular Signaling

Ghrelin GHSR1aBinds to Gαq/11Activates Phospholipase C
(PLC)
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Caption: Ghrelin receptor signaling pathway and the action of an inverse agonist.

Experimental Workflow for Assessing Ghrelin Receptor
Inverse Agonism
A common method to evaluate the potency of ghrelin receptor inverse agonists is through a

signal transduction assay, such as measuring inositol trisphosphate (IP3) turnover in cells

expressing the receptor.[1]
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Caption: Workflow for determining the potency of a ghrelin receptor inverse agonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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